Cas no 954223-70-2 (3-(pyrrolidin-3-yloxy)benzonitrile)

• Product Name: 3-(pyrrolidin-3-yloxy)benzonitrile
• CAS No: 954223-70-2
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 1987630
• PubChem ID: 24902336
• Update Time: 2025-06-09

3-(pyrrolidin-3-yloxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-3-yloxy)-benzonitrile
• 3-(pyrrolidin-3-yloxy)benzonitrile
• AKOS012601280
• 954223-70-2
• EN300-1838417

• Inchi： 1S/C11H12N2O/c12-7-9-2-1-3-10(6-9)14-11-4-5-13-8-11/h1-3,6,11,13H,4-5,8H2
• InChI Key： JWCGRKHEDOIBFF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)C1CNCC1

Computed Properties

• Exact Mass: 188.09500
• Monoisotopic Mass: 188.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.1Ų

Experimental Properties

• PSA: 45.05000
• LogP: 1.62778

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(pyrrolidin-3-yloxy)benzonitrile

Recent Advances in the Study of 3-(pyrrolidin-3-yloxy)benzonitrile (CAS: 954223-70-2) in Chemical Biology and Pharmaceutical Research

The compound 3-(pyrrolidin-3-yloxy)benzonitrile (CAS: 954223-70-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-oxy-benzonitrile scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research involving 3-(pyrrolidin-3-yloxy)benzonitrile is its role as a modulator of specific biological targets. Recent publications have highlighted its interaction with G protein-coupled receptors (GPCRs), particularly those involved in neurological and inflammatory pathways. The compound's ability to selectively bind to these receptors suggests its potential as a lead compound for the development of novel therapeutics for conditions such as Parkinson's disease, chronic pain, and autoimmune disorders.

In addition to its pharmacological properties, advancements in the synthetic routes for 3-(pyrrolidin-3-yloxy)benzonitrile have been reported. Researchers have developed more efficient and scalable methods for its production, which is critical for further preclinical and clinical studies. These synthetic improvements not only enhance the compound's accessibility but also reduce production costs, facilitating its transition from bench to bedside.

Recent in vitro and in vivo studies have provided insights into the compound's pharmacokinetics and safety profile. Preliminary data indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, along with a low toxicity profile. These findings underscore the compound's potential as a viable candidate for further drug development. However, additional studies are needed to fully elucidate its long-term effects and therapeutic efficacy in human subjects.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of 3-(pyrrolidin-3-yloxy)benzonitrile's applications. For instance, partnerships have been formed to investigate its use in combination therapies, where it may enhance the efficacy of existing drugs or reduce adverse effects. Such interdisciplinary approaches are pivotal in translating basic research into clinical applications.

In conclusion, 3-(pyrrolidin-3-yloxy)benzonitrile (CAS: 954223-70-2) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features, coupled with its demonstrated biological activity, make it a valuable subject for ongoing and future studies. As research progresses, this compound may pave the way for innovative treatments addressing unmet medical needs.